Cas no 530145-57-4 (Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-)

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-, is a halogenated aromatic compound featuring bromine, fluorine, and iodine substituents on a benzene ring. Its multi-halogenated structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic aromatic substitutions. The presence of both electron-withdrawing (fluoro, bromo, iodo) groups enhances its reactivity in selective functionalization processes. This compound is useful in pharmaceutical and agrochemical research, where precise halogen positioning is critical for bioactivity. Its stability under standard conditions allows for convenient handling and storage. The distinct halogen pattern also facilitates regioselective transformations, making it a versatile building block for complex molecular architectures.
Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- structure
530145-57-4 structure
Product Name:Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-
CAS No:530145-57-4
MF:C6HBrF3I
MW:336.875823736191
MDL:MFCD28977279
CID:4023126
PubChem ID:10860670
Update Time:2025-05-27

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-
    • 1-bromo-2,3,4-trifluoro-5-iodobenzene
    • 530145-57-4
    • AKOS024264344
    • E94030
    • MFCD28977279
    • CS-0191549
    • MDL: MFCD28977279
    • Inchi: 1S/C6HBrF3I/c7-2-1-3(11)5(9)6(10)4(2)8/h1H
    • InChI Key: QCDSXBAZXMUXSM-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(I)=C(F)C(F)=C1F

Computed Properties

  • Exact Mass: 335.82584Da
  • Monoisotopic Mass: 335.82584Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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